Cas no 5736-87-8 (1-(4-Propoxyphenyl)propan-1-one)

• Product Name: 1-(4-Propoxyphenyl)propan-1-one
• CAS No: 5736-87-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD01694976
• CID: 1072405
• PubChem ID: 201267
• Update Time: 2025-05-21

1-(4-Propoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Propoxyphenyl)propan-1-one
• 1-(4-propoxy-phenyl)-propan-1-one
• 4'-Propoxypropiophenone
• AC1L463Y
• AK-968
• ARONIS023346
• BRN 2362332
• CTK5A6741
• Propiophenone, 4'-propoxy-
• SureCN8172219
• 1-Propanone, 1-(4-propoxyphenyl)- (9CI)
• BBL014148
• MFCD01694976
• ALBB-002908
• DTXSID10205963
• VS-04204
• 4-08-00-00442 (Beilstein Handbook Reference)
• WRMLGNJEOPKSSD-UHFFFAOYSA-N
• CS-0313169
• 1-(4-Propoxyphenyl)-1-propanone #
• 1-Propanone, 1-(4-propoxyphenyl)-
• 5736-87-8
• AKOS000197664
• SCHEMBL8172219
• STK412211

• MDL： MFCD01694976
• Inchi： 1S/C12H16O2/c1-3-9-14-11-7-5-10(6-8-11)12(13)4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： WRMLGNJEOPKSSD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CC)=O)CCC

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.988
• Boiling Point: 304.2°C at 760 mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.496
• PSA: 26.3
• LogP: 3.06810

1-(4-Propoxyphenyl)propan-1-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Propoxyphenyl)propan-1-one

1-(4-Propoxyphenyl)Propan-1-one: A Comprehensive Overview

The compound 1-(4-Propoxyphenyl)Propan-1-one (CAS No. 5736-87-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and application. This compound, also referred to as 4-propoxyacetophenone, belongs to the class of diarylheptanoids and is widely recognized for its potential in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its biological evaluations have further solidified its importance in modern chemistry.

The molecular structure of 1-(4-Propoxyphenyl)Propan-1-one consists of a propanone group (C(O)CH3) attached to a phenyl ring substituted with a propoxy group (-OCH2CH2CH3). This substitution pattern not only imparts unique electronic properties but also enhances the compound's solubility and bioavailability. The phenyl ring's electron-donating propoxy group facilitates interactions with various biological targets, making it a promising candidate for drug design.

Recent studies have explored the antioxidant properties of 1-(4-Propoxyphenyl)Propan-1-one, revealing its potential as a natural antioxidant in food and cosmetic industries. Researchers have demonstrated that the compound exhibits significant radical-scavenging activity, which could be attributed to its conjugated aromatic system and the electron-donating effects of the propoxy group. These findings align with the growing demand for natural antioxidants in preserving food quality and enhancing cosmetic formulations.

In the pharmaceutical sector, 1-(4-Propoxyphenyl)Propan-1-one has shown promise as a lead compound for developing anti-inflammatory agents. Preclinical studies indicate that the compound can inhibit key inflammatory pathways, such as COX-2 (cyclooxygenase-2), which is a major target for anti-inflammatory drugs. Its ability to modulate inflammatory responses without significant adverse effects makes it a compelling candidate for further drug development.

The synthesis of 1-(4-Propoxyphenyl)Propan-1-one has been optimized through various routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled greener and more efficient syntheses, reducing environmental impact while maintaining high yields. These developments underscore the importance of sustainable chemistry practices in modern drug discovery.

Beyond its pharmacological applications, 1-(4-Propoxyphenyl)Propan-1-one has found utility in agrochemicals, particularly as a plant growth regulator. Studies have shown that it can enhance crop resilience against abiotic stress conditions such as drought and salinity. This property is especially valuable in the context of climate change, where sustainable agricultural practices are increasingly critical.

From a materials science perspective, 1-(4-Propoxyphenyl)Propan-1-one has been investigated for its potential in organic electronics. Its conjugated system and thermal stability make it a suitable candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on optimizing its electronic properties through structural modifications, paving the way for next-generation electronic materials.

In conclusion, 1-(4-Propoxyphenyl)Propan-1-one (CAS No. 5736-87-8) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent research advancements, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new potentials, this compound is poised to play an even more significant role in shaping future innovations.